Cas no 1935478-40-2 (3-(5-Fluoropyrimidin-2-yl)propanoic acid)

• Product Name: 3-(5-Fluoropyrimidin-2-yl)propanoic acid
• CAS No: 1935478-40-2
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• MDL: MFCD31664971
• CID: 4630412
• PubChem ID: 131084702
• Update Time: 2024-11-06

3-(5-Fluoropyrimidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Fluoropyrimidin-2-yl)propanoic acid
• SB57819
• 1935478-40-2
• CS-0188211
• Z1347205920
• EN300-101686
• AS-84164

• MDL： MFCD31664971
• Inchi： 1S/C7H7FN2O2/c8-5-3-9-6(10-4-5)1-2-7(11)12/h3-4H,1-2H2,(H,11,12)
• InChI Key： GZONJWPOXHZVNG-UHFFFAOYSA-N
• SMILES： FC1C=NC(CCC(=O)O)=NC=1

Computed Properties

• Exact Mass: 170.04915563g/mol
• Monoisotopic Mass: 170.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.1